N'-(3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(3-methoxyphenyl)methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H14N4O2S/c1-20-12-5-2-4-11(8-12)9-17-18-13(19)10-21-14-15-6-3-7-16-14/h2-9H,10H2,1H3,(H,18,19)/b17-9+
• InChI Key: HIHVFDZKHZFZKU-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)CSC2=NC=CC=N2
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

N'-(3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MBPAH and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

Compounds similar to N'-(3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide have been synthesized and characterized, laying the groundwork for potential applications in various fields of science. For example, the synthesis and single crystal x-ray analysis of related compounds have been documented, providing insights into their molecular structures and potential for further application in medicinal chemistry and materials science (A. Amr, et al., 2016).

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of similar compounds. These studies have found that certain derivatives exhibit significant activity against both gram-positive and gram-negative bacteria, suggesting potential applications in developing new antimicrobial agents (A. Amr, et al., 2016).

Enzyme Inhibition

Research into related compounds has also revealed their potential as enzyme inhibitors. For instance, some derivatives have been shown to inhibit lipase and α-glucosidase, enzymes relevant in the treatment of conditions such as obesity and diabetes (O. Bekircan, et al., 2015).

Anticancer and Cytotoxicity Studies

Compounds structurally similar to N'-(3-methoxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide have been synthesized and tested for their anticancer activities. Some derivatives have shown promising results against various cancer cell lines, highlighting their potential in oncology research (O. Bekircan, et al., 2008).

Nonlinear Optical Properties

The exploration of nonlinear optical properties in related hydrazones suggests potential applications in the development of optical devices, such as limiters and switches, which are crucial in the fields of telecommunications and information processing (K. Naseema, et al., 2010).